Cas no 1315545-07-3 (5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine)

• Product Name: 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine
• CAS No: 1315545-07-3
• MF: C₁₂H₁₈BrNO₃
• MW: 304.180222988129
• CID: 2107615
• Update Time: 2023-08-03

5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-ethoxybutoxy)-3-methoxyPyridine
• 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

• Inchi： 1S/C12H18BrNO3/c1-4-10(16-5-2)8-17-12-11(15-3)6-9(13)7-14-12/h6-7,10H,4-5,8H2,1-3H3
• InChI Key： BICDTVIMMNIFMV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC)OCC(CC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 206
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers